Cas no 895443-29-5 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• CAS No: 895443-29-5
• MF: C₁₆H₁₂F₂N₂O₃S
• MW: 350.339889526367
• CID: 5805168
• PubChem ID: 7243985
• Update Time: 2025-06-13

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide
• SR-01000020884-1
• SR-01000020884
• CCG-317856
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide
• 895443-29-5
• F2516-0262
• AKOS024656008

• Inchi： 1S/C16H12F2N2O3S/c1-22-11-5-3-4-9(14(11)23-2)15(21)20-16-19-13-10(18)6-8(17)7-12(13)24-16/h3-7H,1-2H3,(H,19,20,21)
• InChI Key： IBKUVWUYQVGNPT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(F)C=C(F)C=C2S1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 350.05366975g/mol
• Monoisotopic Mass: 350.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide

Comprehensive Overview of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide (CAS No. 895443-29-5)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 895443-29-5, this compound is often studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its benzothiazole and dimethoxybenzamide moieties, which contribute to its biological activity and stability.

The compound's molecular structure features a difluorobenzothiazole core linked to a dimethoxybenzamide group, making it a subject of interest in medicinal chemistry. Its fluorine substitutions enhance its lipophilicity and metabolic stability, which are critical factors in the development of bioactive molecules. Recent studies have explored its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutic compounds.

In the context of current research trends, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide is often discussed alongside topics like structure-activity relationships (SAR) and fragment-based drug design. These areas are highly relevant to modern drug discovery, where efficiency and precision are paramount. Additionally, its synthetic accessibility and scalability make it a viable candidate for industrial applications.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry) have been well-documented, aiding in its identification and purity assessment. Researchers frequently search for synthetic protocols and analytical methods related to this compound, reflecting its practical importance in laboratories worldwide.

Environmental and regulatory considerations also play a role in the compound's profile. While it is not classified as a hazardous substance, its handling and disposal must adhere to standard laboratory safety protocols. This aligns with the broader scientific community's focus on green chemistry and sustainable practices.

In summary, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2,3-dimethoxybenzamide (CAS No. 895443-29-5) represents a promising scaffold for diverse applications. Its combination of fluorine and benzothiazole functionalities positions it as a valuable tool for researchers exploring new frontiers in chemistry and biology.